Cas no 5583-61-9 (1-ethyl-2-[4-(4-methoxyphenoxy)butoxy]benzene)

• Product Name: 1-ethyl-2-[4-(4-methoxyphenoxy)butoxy]benzene
• CAS No: 5583-61-9
• MF: C₁₉H₂₄O₃
• MW: 300.392066001892
• CID: 1596289
• PubChem ID: 2252023
• Update Time: 2025-04-21

1-ethyl-2-[4-(4-methoxyphenoxy)butoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-[4-(4-methoxyphenoxy)butoxy]benzene
• 5583-61-9
• DTXSID10367277

• Inchi： 1S/C19H24O3/c1-3-16-8-4-5-9-19(16)22-15-7-6-14-21-18-12-10-17(20-2)11-13-18/h4-5,8-13H,3,6-7,14-15H2,1-2H3
• InChI Key： XCWMQGYKSHUMEM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CC)CCCCOC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 300.17262
• Monoisotopic Mass: 300.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69